![molecular formula C27H36Cl2N2 B1429395 2-Chloro-1,3-bis(2,6-diisopropylphenyl)-1H-imidazol-3-ium chloride CAS No. 1228185-09-8](/img/structure/B1429395.png)
2-Chloro-1,3-bis(2,6-diisopropylphenyl)-1H-imidazol-3-ium chloride
Overview
Description
2-Chloro-1,3-bis(2,6-diisopropylphenyl)-1H-imidazol-3-ium chloride is a chemical compound used in various chemical reactions. It is used with palladium acetate to generate an N-heterocyclic carbene catalyst for carbonylative cross-coupling of pyridyl halides with aryl boronic acids . It is also used as a precursor to the free carbene 1,3-bis(2,6-diisopropylphenyl)-2-imidazolidinylidene, and as an in situ formed catalyst in a variety of reactions, such as amination, Heck coupling reaction, the ring-opening metathesis polymerization (ROMP), and hydrogenation .
Synthesis Analysis
The synthesis of 2-chloro-1,3-bis(2,6-diisopropylphenyl)imidazolium salts is reported to be facile in aqueous media under ambient conditions using hypochlorite as a chlorinating agent . The synthesis entails the formation of an NHC carbene intermediate under an inert atmosphere in dry organic solvent using Schlenk techniques .
Chemical Reactions Analysis
This chloroimidazolium chloride is used in the deoxyfluorination of phenols . It has been used in conjunction with other compounds to incorporate the [18F]fluoride radiolabel site specifically into polypeptides for use with positron emission tomography (PET) imaging in the study of various biological applications . It is also used with palladium acetate to generate an N-heterocyclic carbene catalyst for carbonylative cross-coupling of pyridyl halides with aryl boronic acids .
Physical And Chemical Properties Analysis
This compound is a solid at 20 degrees Celsius . It has an empirical formula of C27H36Cl2N2 and a molecular weight of 459.49 . It is air-stable and moisture-insensitive .
Scientific Research Applications
Catalytic Activity and Ligand Behavior
1,3-Bis(2,6-diisopropylphenyl)-1H-imidazol-3-ium chloride exhibits significant catalytic activity and serves as a precursor or ligand in various chemical transformations. Its involvement in catalysis is evident in reactions such as the amination of aryl chlorides, cross-coupling of aryl Grignard reagents with alkyl halides, and Suzuki-Miyaura coupling, demonstrating its versatility and efficiency in promoting chemical reactions (Shen et al., 2010), (Yan et al., 2012), (Diebolt et al., 2008).
Complex Formation and Transition Metal Chemistry
This compound is instrumental in the formation of complexes with metals such as iridium, chromium, silver, and gold. These complexes are of interest due to their structural peculiarities and potential applications in various fields, including material science and catalysis (Liu et al., 2013), (Gaillard et al., 2009).
Role in Organic Transformations
The compound serves as a key component in organic transformations, showcasing its adaptability in various chemical contexts. Its role in activation of aryl-halide bonds, alkene hydrosilylation, and catalytic reduction of CO2 to methoxyborane underlines its importance in facilitating and enhancing chemical reactions (Das et al., 2020).
Material Science and Structural Analysis
In the realm of material science, 1,3-bis(2,6-diisopropylphenyl)-1H-imidazol-3-ium chloride contributes to the synthesis and structural elucidation of new materials, enhancing our understanding of their properties and potential applications. Its involvement in the formation and analysis of complexes with unique structural features is significant for the advancement of material science (Hameury et al., 2014).
Mechanism of Action
Target of Action
The primary target of 2-Chloro-1,3-bis(2,6-diisopropylphenyl)-1H-imidazol-3-ium chloride is phenols . This compound is used in the deoxyfluorination of phenols .
Mode of Action
The compound interacts with phenols and is used in conjunction with other compounds to incorporate the [18F]fluoride radiolabel site specifically into polypeptides . This process is part of the preparation for use with positron emission tomography (PET) imaging in the study of various biological applications .
Biochemical Pathways
The compound affects the biochemical pathway of deoxyfluorination . This process involves the replacement of a hydroxyl group in a phenol with a fluorine atom, resulting in the formation of an aryl fluoride . The downstream effects of this pathway are crucial for the preparation of radiolabeled compounds for PET imaging .
Result of Action
The molecular effect of the action of this compound is the successful deoxyfluorination of phenols . This results in the formation of aryl fluorides, which can be used in the synthesis of radiolabeled compounds for PET imaging . On a cellular level, these radiolabeled compounds can be used to study various biological applications .
properties
IUPAC Name |
2-chloro-1,3-bis[2,6-di(propan-2-yl)phenyl]imidazol-1-ium;chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H36ClN2.ClH/c1-17(2)21-11-9-12-22(18(3)4)25(21)29-15-16-30(27(29)28)26-23(19(5)6)13-10-14-24(26)20(7)8;/h9-20H,1-8H3;1H/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDMACANGISWEGX-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C(C(=CC=C1)C(C)C)N2C=C[N+](=C2Cl)C3=C(C=CC=C3C(C)C)C(C)C.[Cl-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H36Cl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40855793 | |
Record name | 2-Chloro-1,3-bis[2,6-di(propan-2-yl)phenyl]-1H-imidazol-3-ium chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40855793 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
459.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1228185-09-8 | |
Record name | 2-Chloro-1,3-bis[2,6-di(propan-2-yl)phenyl]-1H-imidazol-3-ium chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40855793 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Chloro-1,3-bis(2,6-diisopropylphenyl)-1H-imidazol-3-ium chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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